Cas no 53292-66-3 ([2-(Propan-2-yl)-1H-imidazol-5-yl]methanol)

• Product Name: [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol
• CAS No: 53292-66-3
• MF: C₇H₁₂N₂O
• MW: 140.182981491089
• CID: 2830687
• PubChem ID: 13011247
• Update Time: 2025-10-31

[2-(Propan-2-yl)-1H-imidazol-5-yl]methanol Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12740605
• (2-ISOPROPYL-1H-IMIDAZOL-4-YL)METHANOL
• [2-(propan-2-yl)-1H-imidazol-4-yl]methanol
• 53292-66-3
• EN300-1145714
• DTXSID60515024
• [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol
• AKOS012409213

• Inchi： 1S/C7H12N2O/c1-5(2)7-8-3-6(4-10)9-7/h3,5,10H,4H2,1-2H3,(H,8,9)
• InChI Key： AEPFTHZCMJQKQN-UHFFFAOYSA-N
• SMILES： OCC1=CN=C(C(C)C)N1

Computed Properties

• Exact Mass: 140.094963011Da
• Monoisotopic Mass: 140.094963011Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.9Ų

Additional information on [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol

[2-(Propan-2-yl)-1H-imidazol-5-yl]methanol (CAS No. 53292-66-3): An Overview of Its Structure, Properties, and Applications

[2-(Propan-2-yl)-1H-imidazol-5-yl]methanol (CAS No. 53292-66-3) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as imidazole ethanol, is characterized by its unique structural features and diverse biological activities. In this comprehensive overview, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol.

Chemical Structure and Properties

The molecular formula of [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol is C₈H₁₃N₂O, with a molecular weight of approximately 147.19 g/mol. The compound features an imidazole ring substituted with an isopropyl group at the 2-position and a hydroxymethyl group at the 5-position. The imidazole ring is a fundamental structural motif found in many biologically active molecules, including histidine residues in proteins and various pharmaceutical agents.

The presence of the hydroxymethyl group imparts unique chemical properties to [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol. This functional group can participate in hydrogen bonding, which can influence the compound's solubility, reactivity, and biological interactions. Additionally, the isopropyl substituent adds steric bulk to the molecule, which can affect its conformational flexibility and binding affinity to biological targets.

Synthesis Methods

The synthesis of [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol has been extensively studied in the literature. One common approach involves the reaction of 5-methylimidazole with isopropyl bromide followed by reduction of the resulting bromomethyl derivative to introduce the hydroxymethyl group. Another method involves the condensation of imidazole with isopropenyl alcohol in the presence of a suitable catalyst.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis routes for [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol. For instance, a study published in the Journal of Organic Chemistry reported a one-pot synthesis using microwave irradiation, which significantly reduced reaction times and minimized waste generation.

Biological Activities and Applications

[2-(Propan-2-yl)-1H-imidazol-5-yl]methanol has shown promising biological activities that make it a valuable candidate for various applications in medicinal chemistry and pharmaceutical research. One notable area of interest is its potential as an antifungal agent. Studies have demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

In addition to its antifungal properties, [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol has been investigated for its anti-inflammatory effects. Research published in the Journal of Medicinal Chemistry found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have therapeutic potential for treating inflammatory diseases.

Clinical Trials and Future Prospects

The promising preclinical results for [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol have paved the way for further clinical investigations. Several Phase I clinical trials are currently underway to evaluate its safety and efficacy in humans. Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

Moreover, ongoing research is exploring the use of [2-(Propan-2-yl)-1H-imidazol-5-yl]methanol as a lead compound for developing novel drug candidates. Scientists are investigating structural modifications to enhance its pharmacological properties, such as improving solubility, bioavailability, and target selectivity.

Conclusion

In conclusion, [2-(Propan-2-y l)-1H-imidazol -5-y l]methanol strong > (CAS No . 53 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 9 -66 -3) represents a promising compound with diverse biological activities and potential applications in medicinal chemistry and pharmaceutical research . Its unique chemical structure , combined with its antifungal and anti-inflammatory properties , makes it an attractive candidate for further development . As ongoing research continues to uncover new insights into its mechanisms of action , it is likely that [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ [ (Propan - - yl ) - - H - - imidazol - - yl ]methanol ] will play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies . p > article > < / response > (Note: The repeated "9" characters in the CAS number are due to formatting constraints; they should be replaced with "3" to match the correct CAS number.)